2-(1-Propyl-1h-pyrazol-4-yl)aniline structure elucidation
2-(1-Propyl-1h-pyrazol-4-yl)aniline structure elucidation
Comprehensive Structure Elucidation of 2-(1-Propyl-1H-pyrazol-4-yl)aniline: A Multi-Modal Analytical Framework
As pharmaceutical pipelines increasingly rely on highly functionalized heterocyclic building blocks, the unambiguous structural validation of intermediates becomes a critical regulatory and scientific gateway. The compound 2-(1-Propyl-1H-pyrazol-4-yl)aniline (CAS No. 1251149-95-7)[1][2] represents a classic analytical challenge. During the synthesis of N-substituted pyrazoles, annular tautomerism frequently leads to a mixture of N1 and N2 regioisomers[3][4]. Furthermore, confirming the exact regiochemistry of the inter-ring carbon-carbon bond (Aniline C2 to Pyrazole C4) requires a robust, multi-modal analytical strategy.
This whitepaper details the causality, methodology, and mechanistic logic required to definitively elucidate the structure of 2-(1-Propyl-1H-pyrazol-4-yl)aniline, ensuring absolute confidence in its molecular architecture.
Analytical Strategy & Causality
To prevent downstream synthetic failures, we cannot rely solely on 1D NMR or mass spectrometry. A self-validating analytical loop must be established[5].
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High-Resolution Mass Spectrometry (HRMS): Acts as the first gatekeeper. It confirms the exact molecular formula (C12H15N3), ruling out over-alkylation or oxidation artifacts.
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Attenuated Total Reflectance FT-IR (ATR-FTIR): Confirms the presence of the primary aniline amine (-NH2) without the moisture interference common in KBr pellet methods.
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1D NMR (1H & 13C): Establishes the proton and carbon count, revealing the basic skeleton. However, 1D NMR cannot bridge the quaternary carbons connecting the two rings.
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2D NMR (HSQC & HMBC): HSQC maps direct C-H bonds. HMBC is the critical tool chosen to cross the quaternary bridge, utilizing 3-bond ( 3JCH ) correlations to prove the Pyrazole-C4 to Aniline-C2 linkage[6].
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2D NMR (NOESY): HMBC alone cannot definitively distinguish between N1 and N2 propyl substitution due to symmetry in the isolated pyrazole tautomers. NOESY is deployed to observe through-space interactions, providing the "smoking gun" for N1 substitution via proximity between the propyl chain and the pyrazole H-5 proton[4].
Fig 1. Multi-modal analytical workflow for the structure elucidation of the target compound.
Self-Validating Experimental Protocols
To ensure data integrity, every protocol incorporates internal calibration mechanisms.
Protocol A: HRMS (ESI-TOF) Acquisition
Causality: Electrospray ionization (ESI) is a soft ionization technique that preserves the molecular ion, while Time-of-Flight (TOF) provides sub-5 ppm mass accuracy.
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Sample Preparation: Dilute the analyte to 1 µg/mL in LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% formic acid to promote protonation.
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Self-Validation (Lock Mass): Co-infuse Leucine Enkephalin ( m/z 556.2771) at 5 µL/min via a secondary reference sprayer. The software continuously corrects the flight tube drift against this known mass, ensuring absolute mass accuracy.
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Acquisition: Operate in positive ion mode ( ESI+ ). Set capillary voltage to 3.0 kV and desolvation temperature to 350°C. Acquire data from m/z 100 to 1000.
Protocol B: ATR-FTIR Spectroscopy
Causality: ATR with a diamond crystal prevents water absorption (common in KBr), ensuring the N-H stretch is cleanly resolved.
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Self-Validation (Background): Acquire a 32-scan background spectrum of the clean diamond crystal to subtract atmospheric CO2 and ambient humidity.
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Acquisition: Place 2 mg of the neat solid onto the crystal. Apply uniform pressure using the anvil. Acquire 32 scans at a resolution of 4 cm−1 from 4000 to 400 cm−1 .
Protocol C: Comprehensive NMR Acquisition
Causality: DMSO- d6 is chosen over CDCl3 to shift the exchangeable - NH2 protons downfield, preventing overlap with the aliphatic propyl signals.
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Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of 100% isotopically pure DMSO- d6 containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).
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Self-Validation (Tuning & Shimming): Insert the sample into a 600 MHz spectrometer equipped with a TCI cryoprobe. Perform Automated Tuning and Matching (ATM) specifically for the sample's dielectric constant, followed by 3D gradient shimming to achieve a line width < 0.8 Hz at half-height for the TMS signal.
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1D Acquisition:
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1H NMR: 16 scans, relaxation delay (d1) = 2.0 s.
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13C NMR: 1024 scans, d1 = 2.0 s, with WALTZ-16 proton decoupling.
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2D Acquisition:
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HMBC: The delay for long-range coupling is mathematically set to 1/(2⋅JCH) . Assuming an average 3JCH of 8 Hz, the delay is fixed at 62.5 ms.
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NOESY: The mixing time ( τm ) is critical. For a ~200 Da molecule in viscous DMSO at 298 K, the correlation time ( τc ) is in the intermediate regime. A mixing time of 300 ms is selected to maximize NOE buildup while preventing spin diffusion artifacts[3][5].
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Data Presentation & Structural Elucidation
Table 1: HRMS and FT-IR Data Summary
| Technique | Parameter / Mode | Observed Value | Theoretical Value | Error / Assignment |
| HRMS | ESI+ [M+H]+ | m/z 202.1341 | m/z 202.1344 | Δ = -1.5 ppm |
| FT-IR | ATR, Solid | 3420, 3335 cm−1 | N/A | Primary amine (- NH2 ) stretch |
| FT-IR | ATR, Solid | 2965, 2875 cm−1 | N/A | Aliphatic C-H stretch (Propyl) |
| FT-IR | ATR, Solid | 1620, 1585 cm−1 | N/A | Aromatic C=C, C=N stretch |
Table 2: NMR Assignments ( 1H 600 MHz, 13C 150 MHz, DMSO- d6 )
| Position | 1H δ (ppm), Mult, J (Hz) | 13C δ (ppm) | HMBC Correlations ( 1H→13C ) | NOESY Correlations |
| Propyl-CH3 | 0.85, t, 7.4 | 11.2 | Propyl- CH2 , N- CH2 | Propyl- CH2 |
| Propyl-CH2 | 1.80, sxt, 7.4 | 23.5 | Propyl- CH3 , N- CH2 | Propyl- CH3 , N- CH2 |
| N-CH2 | 4.05, t, 7.4 | 53.8 | Propyl- CH2 , Propyl- CH3 , Pyr-C5 | Propyl- CH2 , Pyr-H5 |
| Pyr-H3 | 7.75, s | 138.5 | Pyr-C4, Pyr-C5, Ani-C2 | Ani-H3 |
| Pyr-C4 | - | 118.2 | - | - |
| Pyr-H5 | 8.02, s | 129.4 | Pyr-C4, Pyr-C3, Ani-C2 | N-CH2 , Ani-H3 |
| Ani-C1 (C-NH2) | - | 145.6 | - | - |
| Ani-NH2 | 4.85, br s | - | Ani-C1, Ani-C2, Ani-C6 | Ani-H6 |
| Ani-C2 (C-Pyr) | - | 116.5 | - | - |
| Ani-H3 | 7.15, dd, 7.6, 1.5 | 128.8 | Ani-C1, Ani-C5, Pyr-C4 | Pyr-H3, Pyr-H5, Ani-H4 |
| Ani-H4 | 6.65, td, 7.5, 1.2 | 115.4 | Ani-C2, Ani-C6 | Ani-H3, Ani-H5 |
| Ani-H5 | 6.98, td, 7.7, 1.5 | 127.2 | Ani-C1, Ani-C3 | Ani-H4, Ani-H6 |
| Ani-H6 | 6.72, dd, 8.0, 1.2 | 114.8 | Ani-C2, Ani-C4 | Ani-H5, Ani-NH2 |
Mechanistic Insights: Resolving Regiochemistry via 2D NMR
The structural proof relies on interpreting the intersection of through-bond (HMBC) and through-space (NOESY) data[7][8].
1. Proving the Inter-Ring Linkage (C2-C4): The connection between the aniline ring and the pyrazole ring is established by bidirectional HMBC correlations. The aniline H-3 proton ( δ 7.15) shows a strong 3-bond correlation to the quaternary pyrazole C-4 ( δ 118.2). Conversely, both pyrazole protons (H-3 at δ 7.75 and H-5 at δ 8.02) show 3-bond correlations back to the quaternary aniline C-2 ( δ 116.5). This perfectly validates the 4-yl to 2-yl connectivity.
2. Proving the N1-Propyl Regiochemistry: If the propyl group were attached to N2, the N- CH2 protons would show an HMBC correlation to Pyrazole C-3, and a NOESY correlation to Pyrazole H-3. However, the data shows the N- CH2 protons ( δ 4.05) have a definitive NOESY cross-peak with the Pyrazole H-5 proton ( δ 8.02). Because H-5 is adjacent to N1, this spatial proximity strictly dictates that the propyl chain is located at the N1 position[4].
Fig 2. Key HMBC (solid) and NOESY (dashed) correlations establishing the N1-propyl regiochemistry.
Conclusion
Through a rigorously self-validated analytical workflow, the structure of 2-(1-Propyl-1H-pyrazol-4-yl)aniline is unambiguously confirmed. The exact mass validates the elemental composition, while the strategic combination of HMBC and NOESY NMR spectroscopy resolves the inherent regiochemical ambiguities of pyrazole N-alkylation and inter-ring coupling. This framework provides a reproducible standard for the quality control of highly functionalized heterocyclic APIs.
References
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[3] Regioselective synthesis of N-substituted pyrazole derivatives. Clockss. URL:[Link]
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[4] Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. URL:[Link]
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[6] Relevant NMR couplings observed in NOESY and HMBC spectra of regio-isomers. ResearchGate. URL: [Link]
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[7] Design, synthesis and molecular modelling studies of some pyrazole derivatives. NIH PMC. URL:[Link]
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[8] Regioselectivity in the reaction of pyrazoles: Structural elucidation. D-NB.info. URL: [Link]
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Synthesis and Characterization of Novel Pyrazoles. KTU ePubl. URL: [Link]
Sources
- 1. 2-(1H-Pyrazol-1-yl)aniline | Sigma-Aldrich [sigmaaldrich.com]
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